Cas no 1391052-49-5 (MLN 4924 2-Sulfonamide)

• Product Name: MLN 4924 2-Sulfonamide
• CAS No: 1391052-49-5
• MF: C₂₁H₂₆N₆O₆S₂
• MW: 522.597741603851
• CID: 4553843
• Update Time: 2025-10-31

MLN 4924 2-Sulfonamide Chemical and Physical Properties

Names and Identifiers

• MLN 4924 2-Sulfonamide
• FFRAADNHZXDKGG-QGWWYQLQSA-N

• Inchi： 1S/C21H26N6O6S2/c22-34(28,29)32-11-14-9-15(10-19(14)33-35(23,30)31)27-8-7-17-20(24-12-25-21(17)27)26-18-6-5-13-3-1-2-4-16(13)18/h1-4,7-8,12,14-15,18-19H,5-6,9-11H2,(H2,22,28,29)(H2,23,30,31)(H,24,25,26)/t14?,15-,18+,19-/m1/s1
• InChI Key： FFRAADNHZXDKGG-KTHDFGADSA-N
• SMILES： S(N)(OCC1C[C@@H](N2C3=C(C=C2)C(N[C@@H]2C4=C(C=CC=C4)CC2)=NC=N3)C[C@H]1OS(N)(=O)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on MLN 4924 2-Sulfonamide

Comprehensive Overview of MLN 4924 2-Sulfonamide (CAS No. 1391052-49-5): Mechanism, Applications, and Research Insights

MLN 4924 2-Sulfonamide (CAS No. 1391052-49-5) is a potent and selective small-molecule inhibitor of the NEDD8-activating enzyme (NAE), a key regulator of the ubiquitin-proteasome system. This compound has garnered significant attention in biomedical research due to its unique mechanism of action and potential therapeutic applications. The 2-sulfonamide derivative of MLN 4924 exhibits enhanced pharmacokinetic properties, making it a valuable tool for studying protein degradation pathways and cancer biology.

Recent studies highlight the growing interest in MLN 4924 analogs, particularly in the context of targeted protein degradation (TPD), a hot topic in drug discovery. Researchers frequently search for "MLN 4924 mechanism of action" or "NEDD8 inhibitor cancer therapy," reflecting the compound's relevance in oncology. The 2-sulfonamide modification improves solubility and bioavailability, addressing limitations of the parent compound while maintaining its inhibitory efficacy against NAE.

From a structural perspective, MLN 4924 2-Sulfonamide (CAS 1391052-49-5) features a sulfonamide group at the 2-position, which enhances hydrogen bonding with key residues in the NAE binding pocket. This interaction stabilizes the enzyme-inhibitor complex, leading to prolonged suppression of cullin neddylation and subsequent inhibition of CRL (Cullin-RING ligase) activity. Such specificity makes it a preferred choice for investigating ubiquitin-like protein cascades.

In translational research, scientists often inquire about "MLN 4924 clinical trials" or "combination therapies with NAE inhibitors." Preclinical data suggest that MLN 4924 2-Sulfonamide synergizes with immunotherapies and DNA-damaging agents, opening avenues for combinatorial approaches. Its ability to modulate the tumor microenvironment by stabilizing tumor suppressors like p21 and p27 further underscores its multifaceted role.

The compound's stability under physiological conditions (pH 7.4) and improved metabolic resistance—attributed to the sulfonamide moiety—make it suitable for in vivo studies. Researchers exploring "MLN 4924 solubility" or "pharmacokinetic profile" will find this derivative advantageous due to its balanced lipophilicity and aqueous solubility.

Beyond oncology, MLN 4924 2-Sulfonamide is being investigated in neurodegenerative diseases where protein aggregation is pathological. Searches for "NAE inhibitors in Alzheimer’s" or "ubiquitin-proteasome system modulators" align with emerging applications. The compound’s capacity to restore proteostasis offers promise in these areas.

Quality control of MLN 4924 2-Sulfonamide (CAS 1391052-49-5) is critical for reproducibility. Analytical methods such as HPLC (purity >98%) and mass spectrometry are routinely employed. Suppliers emphasizing "high-purity MLN 4924 analogs" or "GMP-grade NEDD8 inhibitors" cater to stringent research demands.

In summary, MLN 4924 2-Sulfonamide represents a refined iteration of NAE inhibitors, combining mechanistic precision with improved drug-like properties. Its versatility in probing ubiquitin biology and therapeutic potential ensures its prominence in both academic and pharmaceutical research landscapes.